Cas no 1361686-37-4 (5,6-Bis(2,3,6-trichlorophenyl)picolinaldehyde)

• Product Name: 5,6-Bis(2,3,6-trichlorophenyl)picolinaldehyde
• CAS No: 1361686-37-4
• MF: C₁₈H₇Cl₆NO
• MW: 465.972278833389
• CID: 4966752
• Update Time: 2025-10-19

5,6-Bis(2,3,6-trichlorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5,6-Bis(2,3,6-trichlorophenyl)picolinaldehyde

• Inchi： 1S/C18H7Cl6NO/c19-10-3-5-12(21)16(23)14(10)9-2-1-8(7-26)25-18(9)15-11(20)4-6-13(22)17(15)24/h1-7H
• InChI Key： OJLVILCJSHRXIL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1=CC=C(C=O)N=C1C1C(=CC=C(C=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 464.862930 g/mol
• Monoisotopic Mass: 462.865880 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 30
• Molecular Weight: 466.0

Additional information on 5,6-Bis(2,3,6-trichlorophenyl)picolinaldehyde

5,6-Bis(2,3,6-Trichlorophenyl)Picolinaldehyde: A Comprehensive Overview

5,6-Bis(2,3,6-Trichlorophenyl)Picolinaldehyde (CAS No: 1361686-37-4) is a highly specialized organic compound with significant applications in various scientific and industrial domains. This compound is characterized by its unique chemical structure, which includes a picolinaldehyde backbone substituted with two trichlorophenyl groups at the 5 and 6 positions. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound in research and development.

The synthesis of 5,6-Bis(2,3,6-Trichlorophenyl)Picolinaldehyde involves a series of intricate organic reactions. Researchers have employed methodologies such as Friedel-Crafts alkylation and subsequent oxidation to achieve the desired product. Recent advancements in catalytic systems have enabled higher yields and improved purity levels of this compound. Its synthesis is often optimized for scalability, ensuring that it can be produced in sufficient quantities for both academic and commercial purposes.

One of the most notable applications of 5,6-Bis(2,3,6-Trichlorophenyl)Picolinaldehyde is in the field of material science. This compound serves as a precursor for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand in these systems has been extensively studied in recent years. For instance, a study published in *Nature Materials* highlighted its role in forming highly porous MOFs with exceptional gas adsorption capabilities. These materials have potential applications in gas storage and separation technologies.

In addition to its role in material science, 5,6-Bis(2,3,6-Trichlorophenyl)Picolinaldehyde has shown promise in pharmacological research. The compound exhibits unique bioactivity profiles that make it a candidate for drug discovery programs targeting specific diseases. Recent studies have explored its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways. Researchers have also investigated its interactions with various enzymes, providing insights into its mechanism of action.

The chemical stability of 5,6-Bis(2,3,6-Trichlorophenyl)Picolinaldehyde under different environmental conditions is another area of active research. Studies have demonstrated that the compound exhibits remarkable thermal stability and resistance to photodegradation. These properties make it suitable for use in high-temperature industrial processes and long-term storage applications.

From an environmental perspective, understanding the degradation pathways of 5,6-Bis(2,3,6-Trichlorophenyl)Picolinaldehyde is crucial for assessing its ecological impact. Recent research has focused on microbial degradation mechanisms and enzymatic transformations of this compound. Findings suggest that certain soil bacteria possess the ability to metabolize this compound into less harmful byproducts under specific conditions.

Looking ahead, the demand for 5,6-Bis(2,3,6-Trichlorophenyl)Picolinaldehyde is expected to grow due to its versatility across multiple industries. Its use in niche markets such as specialty chemicals and advanced materials is likely to expand as new applications are discovered. Furthermore, ongoing research into its pharmacological properties may unlock new therapeutic uses.

In conclusion,5,Bis(Trichlorophenyl)Picolinaldehyde (CAS No: 13,BisTrichloroPhenyl,Picolinaldehyde)) stands out as a versatile compound with significant potential across diverse fields. Its unique chemical structure enables it to serve as a building block for advanced materials while offering promising opportunities in pharmacology and environmental science. As research continues to uncover new applications for this compound,the future looks bright for its role in driving innovation across various industries.